![molecular formula C4H10ClN3 B6189798 methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine hydrochloride CAS No. 2639417-51-7](/img/no-structure.png)
methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine hydrochloride
Description
“Methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine hydrochloride” is a chemical compound with the CAS Number: 882516-45-2 . It has a molecular weight of 121.57 . The IUPAC name for this compound is (3-methyl-3H-diaziren-3-yl)methanamine hydrochloride . It is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The molecular formula of this compound is C3H7N3.ClH . The InChI code is 1S/C3H7N3.ClH/c1-3(2-4)5-6-3;/h2,4H2,1H3;1H . The average mass is 121.569 Da and the monoisotopic mass is 121.040672 Da .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine hydrochloride involves the reaction of 3-methyl-3H-diazirine with methylamine followed by quaternization with hydrochloric acid.", "Starting Materials": [ "3-methyl-3H-diazirine", "methylamine", "hydrochloric acid" ], "Reaction": [ "3-methyl-3H-diazirine is reacted with excess methylamine in anhydrous conditions to form methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine.", "The resulting amine is then quaternized with hydrochloric acid to form the hydrochloride salt of methyl[(3-methyl-3H-diazirin-3-yl)methyl]amine." ] } | |
CAS No. |
2639417-51-7 |
Molecular Formula |
C4H10ClN3 |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
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